Cas no 223699-35-2 ( )

• Product Name: &nbsp
• CAS No: 223699-35-2
• MF: C₈H₆ClFO
• MW: 172.584044933319
• CID: 874223
• PubChem ID: 21866696
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(fluoromethyl)benzoyl chloride
•  

• Inchi： 1S/C8H6ClFO/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4H,5H2
• InChI Key： XJGXDVDSBIHSMK-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(CF)=CC=1)=O

Computed Properties

• Exact Mass: 172.00918
• Monoisotopic Mass: 172.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives